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Compound of Interest

Compound Name: 2-Nitro-6-(pyridin-2-yl)aniline

Cat. No.: B8317398 Get Quote

In-depth Technical Guide: 2-Nitro-6-(pyridin-2-
yl)aniline
This document provides a comprehensive overview of the chemical compound 2-Nitro-6-
(pyridin-2-yl)aniline, including its chemical identifiers, properties, and relevant (but limited)

research context. Due to the specificity of this molecule, publicly available data regarding

detailed experimental protocols, specific signaling pathways, and extensive quantitative data is

scarce. This guide presents the available information and outlines general methodologies

applicable to similar compounds.

Chemical Identification
Identifier Value

IUPAC Name 2-Nitro-6-(pyridin-2-yl)aniline

CAS Number 124799-43-1

Physicochemical Properties
Detailed, experimentally verified physicochemical data for 2-Nitro-6-(pyridin-2-yl)aniline is not

readily available in public databases. However, based on its chemical structure, the following

properties can be inferred:
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Property Predicted Value/Characteristic

Molecular Formula C₁₁H₉N₃O₂

Molecular Weight 215.21 g/mol

Appearance Likely a colored crystalline solid

Solubility

Expected to be soluble in organic solvents like

DMSO, DMF, and alcohols. Limited solubility in

water.

Reactivity

The nitro group is electron-withdrawing, and the

aniline and pyridine moieties provide sites for

various chemical reactions.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Nitro-6-(pyridin-2-
yl)aniline is not published in readily accessible literature, a plausible synthetic route can be

conceptualized based on established organic chemistry principles.

Conceptual Synthetic Workflow
A potential synthetic approach could involve a nucleophilic aromatic substitution (SₙAr)

reaction.
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Figure 1. A conceptual workflow for the synthesis of 2-Nitro-6-(pyridin-2-yl)aniline via a

palladium-catalyzed cross-coupling reaction.
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General Experimental Protocol for Palladium-Catalyzed
Cross-Coupling
The following is a generalized protocol that would require optimization for the specific synthesis

of 2-Nitro-6-(pyridin-2-yl)aniline.

Reaction Setup: To an oven-dried reaction vessel, add the palladium catalyst (e.g.,

Pd(OAc)₂), the ligand (e.g., Xantphos), and the base (e.g., Cs₂CO₃).

Reactant Addition: Add 2,6-dihalogen-nitrobenzene and 2-aminopyridine to the reaction

vessel.

Solvent Addition: Add an appropriate anhydrous solvent (e.g., toluene or dioxane) under an

inert atmosphere (e.g., argon or nitrogen).

Reaction Conditions: Heat the reaction mixture to the required temperature (typically

between 80-120 °C) and stir for the necessary reaction time (monitored by TLC or LC-MS).

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel.

Characterization: Characterize the final product using techniques such as ¹H NMR, ¹³C NMR,

and mass spectrometry to confirm its identity and purity.

Potential Biological Activity and Signaling Pathways
There is no specific research detailing the biological activity or the signaling pathways directly

affected by 2-Nitro-6-(pyridin-2-yl)aniline. However, the structural motifs present in the

molecule, namely the nitroaniline and pyridine rings, are found in various biologically active

compounds.

Hypothesized Signaling Pathway Involvement
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Given the presence of the pyridine and nitroaniline moieties, one could hypothesize potential

interactions with pathways commonly targeted by such structures in drug discovery.
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To cite this document: BenchChem. ["2-Nitro-6-(pyridin-2-yl)aniline" CAS number and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8317398#2-nitro-6-pyridin-2-yl-aniline-cas-number-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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